Cas no 1805565-96-1 (2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde
• CAS No: 1805565-96-1
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4806229
• Update Time: 2025-07-22

2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-5-2-4(3-13)8(11)12-6(5)7(9)10/h2-3,7H,1H3
• InChI Key： AARGEACVMWLNRT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=C(N=1)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805565-96-1) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde, identified by the CAS number 1805565-96-1, is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde features a pyridine core substituted with a difluoromethyl group, a fluoro atom, and a methoxy group, along with an aldehyde functionality at the 5-position. These structural elements endow the compound with unique electronic and steric properties, making it an attractive scaffold for designing novel bioactive molecules.

The significance of this compound lies in its potential applications across multiple domains, including drug discovery, agrochemical development, and material science. The presence of both fluorine atoms and a methoxy group enhances its reactivity and stability, facilitating diverse chemical transformations. Furthermore, the aldehyde group serves as a key handle for further functionalization, enabling the synthesis of more complex derivatives. Recent advancements in synthetic methodologies have improved the accessibility of this compound, allowing researchers to explore its full potential more efficiently.

In the realm of pharmaceutical research, 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde has been utilized as a building block for the development of inhibitors targeting various biological pathways. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. For instance, studies have demonstrated its utility in generating potent kinase inhibitors and antiviral agents. The fluoro substitution also contributes to the compound's bioactivity by modulating electronic properties and influencing receptor interactions.

Recent research has highlighted the compound's role in addressing emerging therapeutic challenges. For example, scientists have leveraged its structure to design novel compounds with enhanced efficacy against resistant strains of pathogens. The methoxy group further enhances its versatility by enabling selective modifications at different positions on the pyridine ring. This flexibility has been exploited in the synthesis of molecules targeting neurological disorders, where precise structural modifications are crucial for achieving desired pharmacological effects.

The synthesis of 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde involves multi-step organic transformations that showcase modern synthetic strategies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired framework efficiently. These methodologies not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent applications. The growing interest in green chemistry has also influenced synthetic approaches, with researchers exploring solvent-free conditions and catalytic systems that reduce environmental impact.

The compound's applicability extends beyond pharmaceuticals into agrochemicals, where it serves as a precursor for developing novel pesticides and herbicides. The structural features of 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde contribute to its bioactivity against pests while maintaining low toxicity to non-target organisms. This balance is critical for sustainable agriculture, where effective pest management must be achieved without harming beneficial species or ecosystems.

Material science has also benefited from the unique properties of this compound. Its ability to undergo selective functionalization makes it a valuable intermediate in polymer chemistry and coatings development. Researchers have investigated its incorporation into advanced materials that exhibit enhanced durability, conductivity, or optical properties. These innovations underscore the broad utility of 2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde across diverse scientific disciplines.

The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are driving innovation in drug discovery programs that leverage this scaffold for next-generation therapeutics. Additionally, advancements in computational chemistry are enabling more efficient virtual screening processes to identify promising derivatives with optimized properties.

In conclusion,2-(Difluoromethyl)-6-fluoro-3-methoxypyridine-5-carboxaldehyde (CAS No. 1805565-96-1) represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural features and synthetic accessibility make it an indispensable tool for designing innovative bioactive molecules with far-reaching implications for human health and industrial applications.